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FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

Fosravuconazole L-lysine ethanolate, a triazole antifungal agent. Adherence to these

procedures is essential to ensure a safe laboratory environment and prevent occupational

exposure.

Hazard Identification and Safety Precautions
Fosravuconazole L-lysine ethanolate is a prodrug of Ravuconazole.[1] While some safety data

sheets (SDS) do not classify the substance as hazardous, others indicate potential health risks.

[2] To ensure maximum safety, this guide adopts a conservative approach based on the more

stringent hazard classifications.

Potential Hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Skin Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2]

Respiratory Tract Irritation (Category 3): May cause respiratory irritation.[2]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling Fosravuconazole in powdered or solution form.

PPE Category Item Specifications and Use

Hand Protection Nitrile or Neoprene Gloves

Powder-free. Double gloving is

recommended. Change gloves

immediately if contaminated,

torn, or punctured.[3]

Body Protection Disposable Gown

Polyethylene-coated

polypropylene or other

resistant laminate material.

Solid front, long sleeves, and

tight-fitting cuffs.[4]

Eye Protection Safety Goggles
Chemical splash goggles are

required.[5]

Respiratory Protection N95 Respirator or higher

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust particles.[6]

Engineering Controls
Chemical Fume Hood: All weighing and initial dilutions of powdered Fosravuconazole must

be performed in a certified chemical fume hood to minimize inhalation exposure.[7]

Safety Shower and Eyewash Station: Must be readily accessible in the laboratory.[2]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for handling Fosravuconazole from receipt to

experimental use.
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Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Label: Ensure the container is clearly labeled with the chemical name, CAS number

(914361-45-8), and hazard pictograms.[2]

Store: Store in a cool, dry, well-ventilated area, away from incompatible materials.[2] Keep

the container tightly sealed. Recommended storage temperatures can vary, so consult the

product-specific information; however, some forms are stored at 4°C.[2]

Experimental Workflow: Weighing and Solution
Preparation
The following workflow is designed to minimize exposure during the preparation of

Fosravuconazole solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-16779B/Fosravuconazole-L-lysine-ethanolate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-16779B/Fosravuconazole-L-lysine-ethanolate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-16779B/Fosravuconazole-L-lysine-ethanolate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1673580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup Phase

Don PPE

Prepare Fume Hood

Proceed to Fume Hood

Gather Materials

Proceed to Fume Hood

Transfer Powder

Proceed to Fume Hood

Weigh Powder

Add Solvent

Cap and Mix

Decontaminate Surfaces

After Experiment

Dispose of Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Experimental workflow for handling Fosravuconazole.
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Detailed Steps:

Don PPE: Put on all required personal protective equipment as detailed in Table 1.

Prepare Fume Hood: Ensure the chemical fume hood is operational and the sash is at the

appropriate height.

Gather Materials: Place all necessary equipment (e.g., balance, weigh paper, spatula,

solvent, vials) inside the fume hood.

Transfer Powder: Carefully transfer the required amount of Fosravuconazole powder from

the stock container to a weigh boat or vial.

Weigh Powder: Obtain the precise weight of the powder.

Add Solvent: Slowly add the desired solvent to the powder.

Cap and Mix: Securely cap the vial and mix until the compound is fully dissolved.

Decontaminate Surfaces: After use, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol).

Dispose of Waste: Dispose of all contaminated materials according to the disposal plan.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

Wash Hands: Thoroughly wash hands with soap and water.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Disposal Plan
Proper disposal of Fosravuconazole and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Categories and Disposal Procedures:
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Waste Type Disposal Procedure

Unused Solid Fosravuconazole

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, gown)
Place in a designated, sealed hazardous waste

bag.

Aqueous Solutions

Consult your institution's environmental health

and safety office for guidance on the disposal of

chemical solutions. Do not pour down the drain.

Mechanism of Action
Fosravuconazole is a prodrug that is converted to the active compound, Ravuconazole.

Ravuconazole inhibits the fungal enzyme lanosterol 14-alpha-demethylase, which is a key

enzyme in the ergosterol biosynthesis pathway.[9][10] Ergosterol is an essential component of

the fungal cell membrane.[9] Inhibition of this enzyme disrupts the fungal cell membrane

integrity, leading to cell death.
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Caption: Simplified signaling pathway of Fosravuconazole's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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